Cas no 54931-65-6 (4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone)

• Product Name: 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone
• CAS No: 54931-65-6
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 6785513
• PubChem ID: 12220347
• Update Time: 2025-05-21

4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone
• DTXSID601254836
• SCHEMBL19869855
• DB-205782
• 54931-65-6

• Inchi： 1S/C10H7BrN2O3/c1-12-5-9(11)7-3-2-6(13(15)16)4-8(7)10(12)14/h2-5H,1H3
• InChI Key： BPHGDBZXHJPBBW-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2C=C(C=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone

4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone: A Comprehensive Overview

The compound 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone, identified by the CAS registry number 54931-65-6, is a significant molecule in the field of organic chemistry and pharmacology. This isoquinolinone derivative has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone consists of an isoquinolinone core with substituents at positions 4, 2, and 7. The bromine atom at position 4, the methyl group at position 2, and the nitro group at position 7 contribute to its distinct electronic and steric properties. These substituents play a crucial role in modulating the compound's reactivity, solubility, and bioavailability.

Synthesis and Characterization

The synthesis of 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone involves a multi-step process that typically includes nucleophilic aromatic substitution, oxidation, and cyclization reactions. Recent studies have focused on optimizing these steps to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity.

Biological Activity and Applications

4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone has demonstrated promising biological activity in various assays. It has been evaluated for its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, this compound exhibits antimicrobial properties, making it a candidate for developing new antibiotics.

Recent Research Advances

In recent years, researchers have explored the use of 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone in drug delivery systems. Its ability to form stable complexes with certain biomolecules has opened new avenues for targeted drug delivery. Furthermore, studies have investigated its role in modulating cellular signaling pathways, which could lead to novel therapeutic strategies.

Future Directions

The future of 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone research lies in exploring its potential for clinical applications. Ongoing studies aim to assess its toxicity profile and pharmacokinetics in preclinical models. Additionally, efforts are being made to identify novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, 4-Bromo-2-methyl-7-nitro-1(2H)-isoquinolinone, with its unique chemical properties and diverse biological activities, remains a focal point in contemporary chemical research. Its continued exploration promises to unlock new possibilities in medicine and materials science.